Cumene-isopropyl-d7
Overview
Description
Cumene-isopropyl-d7, also known as 2,6-diisopropylphenyl-d7, is an isotopically labeled compound used in scientific research. It is a derivative of cumene, which is a hydrocarbon that is found in crude oil and is used as a feedstock for the production of phenol and acetone. Cumene-isopropyl-d7 has been used in a variety of scientific research applications and has been found to have a number of biochemical and physiological effects.
Scientific Research Applications
Groundwater Remediation
Cumene-isopropyl-d7 is commonly encountered in groundwater at petroleum release sites due to its natural occurrence in crude oil and historical use as a fuel additive . Recent studies have shown that cumene persists at concentrations exceeding the default cleanup criterion, while other common petroleum constituents are below detection limits or low enough to allow natural attenuation as a remediation strategy .
Sulfate Enhanced Bioremediation (SEB)
SEB is a method evaluated for the in-situ remediation of cumene. The results from a field case study show an approximate 92% decrease in plume area following three rounds of SEB injections .
Public Health Research
Research into the public health implications of cumene contamination in groundwater is another application. Cumene concentrations detected at these sites often exceed regulatory guidelines or standards for states with stringent groundwater regulations .
Fuel Analysis
Cumene-isopropyl-d7 is also used in the analysis of modern fuels. Several fuels from different suppliers were analyzed to determine a baseline of cumene concentration in modern fuels .
Chemical Synthesis
Cumene-isopropyl-d7 is used in chemical synthesis as a reagent. It is available from chemical suppliers for use in a variety of research and industrial applications .
Mechanism of Action
Target of Action
Cumene, also known as isopropylbenzene, is a compound that primarily targets the lungs , liver , and kidneys in experimental animals . It is reasonably anticipated to be a human carcinogen based on sufficient evidence of carcinogenicity from studies in experimental animals .
Mode of Action
Cumene interacts with its targets, causing tumors at several tissue sites, including the lungs and liver in mice, and kidneys in male rats . There is evidence that cumene is genotoxic in some tissues, based on findings of DNA damage in rodent lung and liver . Furthermore, mutations of the K-ras oncogene and p53 tumor-suppressor gene observed in cumene-induced lung tumors in mice, along with altered expression of many other genes, resemble molecular alterations found in human lung and other cancers .
Biochemical Pathways
Humans and experimental animals metabolize cumene through similar metabolic pathways . Cumene is extensively metabolized by cytochrome P450 in the liver and other tissues . Thirteen cumene metabolites were identified in rat urine and fifteen metabolites in mouse urine .
Result of Action
In mice of both sexes, cumene caused benign and malignant lung tumors (alveolar/bronchiolar adenoma, carcinoma, and adenoma and carcinoma combined). In female mice, cumene caused dose-related increases in the incidence of benign or malignant liver tumors (hepatocellular adenoma alone or combined with carcinoma) .
Action Environment
Cumene is commonly encountered in groundwater at petroleum release sites due to its natural occurrence in crude oil and historical use as a fuel additive . The cumene concentrations detected at these sites often exceed regulatory guidelines or standards for states with stringent groundwater regulations . Sulfate Enhanced Biodegradation (SEB) is evaluated in a field case study. The results from the field case study show an approximate 92% decrease in plume area following three rounds of SEB injections .
properties
IUPAC Name |
1,1,1,2,3,3,3-heptadeuteriopropan-2-ylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12/c1-8(2)9-6-4-3-5-7-9/h3-8H,1-2H3/i1D3,2D3,8D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWGFKTVRMDUZSP-UNAVHCQLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])(C1=CC=CC=C1)C([2H])([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20444240 | |
Record name | Cumene-isopropyl-d7 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20444240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cumene-isopropyl-d7 | |
CAS RN |
20201-28-9 | |
Record name | Cumene-isopropyl-d7 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20444240 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 20201-28-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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